cis-2-Octadecenoic acid
Overview
Description
Cis-octadec-2-enoic acid is an octadec-2-enoic acid having a cis- double bond.
Scientific Research Applications
Tribological Properties and Industrial Applications
- cis-2-Octadecenoic acid, as a component of oleic acid-modified TiO2 nanoparticles, exhibits significant antiwear, friction reduction, and load-carrying properties when used as an additive in water. The nanoparticles, with an average diameter of 30 nm, enhance the maximum non-seizure load significantly, indicating potential industrial applications in lubrication and wear protection (Gao et al., 2002).
Analytical Chemistry and Separation Techniques
- Techniques like comprehensive two-dimensional gas chromatography (GCxGC) and silver ion high-performance liquid chromatography coupled with atmospheric pressure photoionization (APPI) mass spectrometry have been employed for the optimized separation of cis and trans octadecenoic acid isomers. These methods offer enhanced selectivity and reproducibility, crucial for analyzing complex fatty acid mixtures in food and biological samples (Villegas et al., 2010).
- Another study achieved the characterization of all cis- and trans-octadecenoic acid positional isomers using gas chromatography-flame ionisation detector equipped with a highly polar ionic liquid capillary column. This method proved suitable for determining these isomers in edible fats and oils, highlighting its importance in food chemistry (Yoshinaga et al., 2014).
Bioconversion and Metabolic Studies
- Research into the bioconversion of vaccenic acid to conjugated linoleic acid in humans suggests that dietary intakes of cis-2-Octadecenoic acid should be considered when predicting the body's conjugated linoleic acid status. This highlights the compound's significance in nutritional science and potential health implications (Turpeinen et al., 2002).
Material Science and Engineering
- A novel chemical modification using cis-9-Octadecenoic acid (a compound closely related to cis-2-Octadecenoic acid) was introduced to fabricate poly(ether-block-amide)/silica nanocomposite membranes. This application is significant for the separation of CO2 from syngas and natural gas streams, indicating the compound's potential in environmental technology and engineering (Ghadimi et al., 2014).
properties
CAS RN |
27104-13-8 |
|---|---|
Product Name |
cis-2-Octadecenoic acid |
Molecular Formula |
C18H34O2 |
Molecular Weight |
282.5 g/mol |
IUPAC Name |
(Z)-octadec-2-enoic acid |
InChI |
InChI=1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h16-17H,2-15H2,1H3,(H,19,20)/b17-16- |
InChI Key |
LKOVPWSSZFDYPG-MSUUIHNZSA-N |
Isomeric SMILES |
CCCCCCCCCCCCCCC/C=C\C(=O)O |
SMILES |
CCCCCCCCCCCCCCCC=CC(=O)O |
Canonical SMILES |
CCCCCCCCCCCCCCCC=CC(=O)O |
Other CAS RN |
5340-63-6 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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